Cas no 37601-13-1 (Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-)

Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)- structure
37601-13-1 structure
Product Name:Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-
CAS No:37601-13-1
MF:C9H9NO2
MW:163.173262357712
CID:296958
PubChem ID:71437406
Update Time:2025-04-19

Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,1-benzisoxazol-1(3H)-yl)-
    • 2,1-Benzisoxazole,1-acetyl-1,3-dihydro- (9CI)
    • 37601-13-1
    • 1-(Benzo[c]isoxazol-1(3H)-yl)ethanone
    • N-acetyl-anthranil
    • Inchi: 1S/C9H9NO2/c1-7(11)10-9-5-3-2-4-8(9)6-12-10/h2-5H,6H2,1H3
    • InChI Key: SZZMNORZDRPJJG-UHFFFAOYSA-N
    • SMILES: O1CC2C=CC=CC=2N1C(C)=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 29.54
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